Cas no 22167-98-2 (2,4-Thiophenedisulfonamide)

• Product Name: 2,4-Thiophenedisulfonamide
• CAS No: 22167-98-2
• MF: C₄H₆N₂O₄S₃
• MW: 242.296436786652
• CID: 261844
• PubChem ID: 211062
• Update Time: 2025-04-19

2,4-Thiophenedisulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedisulfonamide
• thiophene-2,4-disulfonamide
• 2,4-Thiophenedi(sulfonamide)
• Disulfamido-2,4 thiophene [French]
• 22167-98-2
• BRN 0217573
• Disulfamido-2,4 thiophene
• DTXSID40176697

• Inchi： 1S/C4H6N2O4S3/c5-12(7,8)3-1-4(11-2-3)13(6,9)10/h1-2H,(H2,5,7,8)(H2,6,9,10)
• InChI Key： MCNVGCWBRVMJKE-UHFFFAOYSA-N
• SMILES： S(C1=CSC(=C1)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 241.94908
• Monoisotopic Mass: 241.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.771
• Boiling Point: 566.6°Cat760mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.647
• PSA: 120.32